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Compound of Interest

Compound Name: RM-65

Cat. No.: B1679413 Get Quote

Notice to the Reader:

Following a comprehensive search of scientific and medical literature, the designation "RM-65"

does not correspond to a known drug, molecule, or therapeutic agent in the context of

pharmaceutical research and development. The term appears in various unrelated fields, most

notably horology, clinical trial nomenclature, and as an abbreviation in unrelated scientific

studies.

This guide will address the most prominent entities identified as "RM-65" and a related

compound, "TA-65," which is a known molecule with therapeutic interest. This is done to

provide a comprehensive response while acknowledging the ambiguity of the initial query.

Section 1: Clarification of "RM-65" in Scientific and
Technical Contexts
Our investigation into "RM-65" revealed its usage in several distinct areas:

Horology: "RM 65-01" refers to a complex, high-end automatic split-seconds chronograph

watch manufactured by Richard Mille.

Clinical Research: The "65 Trial" is a significant clinical study that investigated the effects of

permissive hypotension on mortality in critically ill patients aged 65 and over. This trial does

not involve a specific drug designated RM-65.
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General Scientific Nomenclature: In various research papers, "RM" is used as an

abbreviation for terms such as "raw milk" or "respiratory mask." These are context-specific

and do not denote a single, specific compound.

Given the context of the user's request for a technical guide on a "drug's discovery and

synthesis," it is highly probable that the provided designation is incorrect or refers to a non-

publicly disclosed compound.

Section 2: TA-65 - A Potential Candidate of Interest
While "RM-65" did not yield a relevant therapeutic agent, the designation "TA-65" refers to a

well-documented small molecule with established biological activity. TA-65 is a telomerase

activator derived from the root of Astragalus membranaceus. It has garnered significant interest

in the field of aging and cellular longevity.

Discovery and Background of TA-65
TA-65 was identified through a systematic screening of natural product extracts from traditional

Chinese medicines. The primary goal of this screening was to find compounds capable of

activating telomerase, an enzyme responsible for maintaining the length of telomeres.

Telomeres are protective caps at the ends of chromosomes that shorten with each cell division,

a process linked to cellular aging.

Synthesis and Purification of TA-65
The proprietary process for isolating and purifying TA-65 from the Astragalus root is not fully

disclosed in the public domain. However, the general workflow for extracting and purifying

natural products can be outlined.

Experimental Workflow: Natural Product Extraction and Purification
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Caption: Generalized workflow for the extraction and purification of a natural product like TA-

65.

Experimental Protocols:

Solvent Extraction: Dried and milled root material is subjected to extraction with a series of

organic solvents of varying polarity to isolate a crude extract containing the desired

molecule.

Chromatographic Separation: The crude extract is then purified using techniques such as

column chromatography (e.g., silica gel, reversed-phase) to separate the active compound

from other plant metabolites.

Crystallization: The purified fraction is concentrated, and the target compound is crystallized

to achieve high purity.

Quality Control: The final product's identity and purity are confirmed using analytical

techniques like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry

(MS).

Mechanism of Action of TA-65
TA-65's primary mechanism of action is the activation of the enzyme telomerase.

Signaling Pathway: Telomerase Activation by TA-65
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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